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Compound of Interest

Compound Name: SOLVENT YELLOW 141

Cat. No.: B1166055

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the lightfastness and photostability
of SOLVENT YELLOW 141, a brilliant greenish-yellow azo dye. Due to its excellent thermal
stability, it finds application in the coloration of various polymers and materials.[1] This
document collates available data on its resistance properties, outlines general experimental
protocols for photostability testing, and presents a hypothesized degradation pathway based on
the known chemistry of related azo dyes.

Core Properties of SOLVENT YELLOW 141

SOLVENT YELLOW 141 is characterized by its azo chromophore (-N=N-) and a pyridone
moiety, which contributes to its notable thermal and oxidative stability.[1] It is widely used in
coloring plastics, polymers, fibers, rubber, and printing inks.[2]

Quantitative Data Summary

The following tables summarize the available quantitative data on the fastness properties of
SOLVENT YELLOW 141.
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Property Rating/Value Scale/Conditions

Assumed to be on the Blue

Light Fastness 5

Wool Scale (1-8)
Heat Resistance 260 °C
Acid Resistance 4 Scale of 1-5 (5 being excellent)
Alkali Resistance 5 Scale of 1-5 (5 being excellent)
Water Resistance 5 Scale of 1-5 (5 being excellent)

Table 1: Fastness Properties of SOLVENT YELLOW 141.[1][2][3][4]

Physical Property Value

Appearance Greenish yellow powder
Density 1.20 g/cm3

Water Soluble 1.0% max

Volatile Matter at 105°C 1.0% max

Table 2: Physical Properties of SOLVENT YELLOW 141 .[2][3]

Experimental Protocols for Photostability and
Lightfastness Testing

While specific experimental details for the cited lightfastness data of SOLVENT YELLOW 141
are not publicly available, a generalized protocol for assessing the photostability of solvent
dyes can be outlined based on industry standards, such as those established by the American
Association of Textile Chemists and Colorists (AATCC).

Principle of Lightfastness Testing

Lightfastness is determined by exposing a sample to a controlled light source and comparing
the degree of fading to a set of standard blue wool references with known fading
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characteristics. The Blue Wool Scale ranges from 1 (very poor lightfastness) to 8 (excellent
lightfastness).

Apparatus and Materials

o Light Source: A xenon arc lamp is typically used as it provides the closest artificial match to
natural sunlight.

Blue Wool Standards: A set of eight standardized blue wool textiles.

Sample Holder: To mount the test specimen and blue wool standards.

Masking Material: To cover a portion of the samples and standards for comparison.

Spectrophotometer/Colorimeter: For quantitative measurement of color change.

General Procedure

o Sample Preparation: A sample of the material colored with SOLVENT YELLOW 141 is
prepared. A portion of the sample is masked to serve as an unexposed reference.

e Mounting: The prepared sample and the Blue Wool standards are mounted in the sample
holder.

o Exposure: The mounted samples and standards are placed in a lightfastness testing
apparatus equipped with a xenon arc lamp. The exposure is carried out for a predetermined
duration or until a specific Blue Wool standard shows a prescribed amount of fading.

o Evaluation: The fading of the SOLVENT YELLOW 141 sample is visually compared to the
fading of the Blue Wool standards. The lightfastness rating corresponds to the Blue Wool
standard that exhibits similar fading. For more precise measurements, a spectrophotometer
can be used to quantify the color change (AE¥).

Visualizing Experimental and Degradation Pathways
Experimental Workflow for Photostability Testing

The following diagram illustrates a typical workflow for evaluating the photostability of a dye like
SOLVENT YELLOW 141.
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Caption: A generalized workflow for lightfastness and photostability testing.

Hypothesized Photodegradation Pathway of SOLVENT
YELLOW 141

The photodegradation of azo dyes is a complex process that can proceed through various
mechanisms, including photo-oxidation and photoreduction. The azo bond is often the most
susceptible part of the molecule to photochemical reactions. The following diagram presents a
conceptual, hypothesized degradation pathway for an azo dye like SOLVENT YELLOW 141.
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The actual degradation products would need to be confirmed through experimental analysis
(e.g., LC-MS).
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Caption: A conceptual diagram of the photodegradation of an azo dye.

Conclusion

SOLVENT YELLOW 141 exhibits moderate lightfastness, rated as 5 on the Blue Wool Scale,
and excellent thermal stability. While detailed photostability data and specific degradation
mechanisms are not extensively documented in publicly available literature, this guide provides
a foundational understanding based on its known properties and the general behavior of azo
dyes. For critical applications, it is recommended that researchers and developers conduct
specific photostability studies under their intended use conditions to generate precise data on
degradation kinetics and pathways. This will ensure the long-term performance and stability of
materials colored with SOLVENT YELLOW 141.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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